Cas no 1189701-79-8 (2-{[3-(2-bromophenyl)-1,2,4-oxadiazol-5-yl]methyl}-4-(4-methoxyphenyl)-1,2-dihydrophthalazin-1-one)

• Product Name: 2-{[3-(2-bromophenyl)-1,2,4-oxadiazol-5-yl]methyl}-4-(4-methoxyphenyl)-1,2-dihydrophthalazin-1-one
• CAS No: 1189701-79-8
• MF: C₂₄H₁₇BrN₄O₃
• MW: 489.320784330368
• CID: 5343642
• Update Time: 2025-05-23

2-{[3-(2-bromophenyl)-1,2,4-oxadiazol-5-yl]methyl}-4-(4-methoxyphenyl)-1,2-dihydrophthalazin-1-one Chemical and Physical Properties

Names and Identifiers

• 2-((3-(2-bromophenyl)-1,2,4-oxadiazol-5-yl)methyl)-4-(4-methoxyphenyl)phthalazin-1(2H)-one
• 2-{[3-(2-bromophenyl)-1,2,4-oxadiazol-5-yl]methyl}-4-(4-methoxyphenyl)-1,2-dihydrophthalazin-1-one
• 2-{[3-(2-bromophenyl)-1,2,4-oxadiazol-5-yl]methyl}-4-(4-methoxyphenyl)phthalazin-1(2H)-one
• 2-[[3-(2-bromophenyl)-1,2,4-oxadiazol-5-yl]methyl]-4-(4-methoxyphenyl)phthalazin-1-one

• Inchi： 1S/C24H17BrN4O3/c1-31-16-12-10-15(11-13-16)22-17-6-2-3-7-18(17)24(30)29(27-22)14-21-26-23(28-32-21)19-8-4-5-9-20(19)25/h2-13H,14H2,1H3
• InChI Key： SRGOIYSOCLSHNV-UHFFFAOYSA-N
• SMILES： BrC1C=CC=CC=1C1=NOC(CN2C(C3C=CC=CC=3C(C3C=CC(=CC=3)OC)=N2)=O)=N1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 32
• Rotatable Bond Count: 5
• Complexity: 699
• XLogP3: 4.9
• Topological Polar Surface Area: 80.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyridazines and derivatives Phenylpyridazines

Additional information on 2-{[3-(2-bromophenyl)-1,2,4-oxadiazol-5-yl]methyl}-4-(4-methoxyphenyl)-1,2-dihydrophthalazin-1-one

2-{[3-(2-Bromophenyl)-1,2,4-Oxadiazol-5-yl]methyl}-4-(4-methoxyphenyl)-1,2-dihydrophthalazin-1-one: A Comprehensive Overview

The compound 2-{[3-(2-bromophenyl)-1,2,4-oxadiazol-5-yl]methyl}-4-(4-methoxyphenyl)-1,2-dihydrophthalazin-1-one, with CAS No. 1189701-79-8, is a complex organic molecule that has garnered significant attention in the field of organic chemistry and pharmacology. This compound is characterized by its intricate structure, which includes a phthalazinone core, an oxadiazole ring, and a bromophenyl group. The presence of these functional groups endows the molecule with unique chemical properties and potential biological activities.

Recent studies have highlighted the importance of oxadiazole-containing compounds in drug discovery. The oxadiazole ring, a five-membered heterocycle with two nitrogen atoms, is known for its stability and ability to participate in various hydrogen bonding interactions. In the case of this compound, the oxadiazole group is substituted with a bromophenyl moiety at position 3 and linked to the phthalazinone core via a methylene bridge at position 5. This substitution pattern is believed to enhance the molecule's bioavailability and pharmacokinetic properties.

The phthalazinone core of the compound is another key structural feature. Phthalazinones are a class of bicyclic compounds that have been extensively studied for their anti-inflammatory, antioxidant, and anticancer properties. The substitution of the phthalazinone ring with a methoxyphenyl group at position 4 further modulates its activity. Methoxy groups are known to act as electron-donating substituents, which can influence the electronic properties of the aromatic ring and potentially enhance the compound's interaction with biological targets.

Recent research has focused on the synthesis and characterization of this compound. Scientists have employed various synthetic strategies to construct this molecule, including nucleophilic aromatic substitution and coupling reactions. These methods have allowed for precise control over the substitution patterns and stereochemistry of the molecule, ensuring high purity and reproducibility.

In terms of biological activity, preliminary studies suggest that this compound exhibits promising anti-inflammatory and antioxidant properties. Its ability to scavenge free radicals and inhibit inflammatory pathways makes it a potential candidate for treating conditions such as neurodegenerative diseases and cardiovascular disorders. Additionally, ongoing research is exploring its anticancer potential by investigating its ability to induce apoptosis in cancer cells.

The integration of advanced computational techniques has further enhanced our understanding of this compound's properties. Molecular docking studies have revealed that the compound can bind effectively to key protein targets involved in inflammation and oxidative stress. These findings provide valuable insights into its mechanism of action and guide future experimental studies.

In conclusion, 2-{[3-(2-bromophenyl)-1,2,4-oxadiazol-5-yl]methyl}-4-(4-methoxyphenyl)-1,2-dihydrophthalazin-1-one represents a significant advancement in the field of organic chemistry. Its unique structure, combined with promising biological activities, positions it as a valuable tool in drug discovery and development. As research continues to unfold, this compound has the potential to contribute significantly to the treatment of various diseases.